Cas no 1448871-81-5 (N-[2-(3-bromophenyl)-2-oxoethyl]acetamide)

• Product Name: N-[2-(3-bromophenyl)-2-oxoethyl]acetamide
• CAS No: 1448871-81-5
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• CID: 2137057
• Update Time: 2023-11-19

N-[2-(3-bromophenyl)-2-oxoethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-bromophenyl)-2-oxoethyl]Acetamide
• Acetamide, N-[2-(3-bromophenyl)-2-oxoethyl]-
• CID 89719935
• N-[2-(3-bromophenyl)-2-oxoethyl]acetamide

• Inchi： 1S/C10H10BrNO2/c1-7(13)12-6-10(14)8-3-2-4-9(11)5-8/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： NBNZNGIATMOSFZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CNC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2

Experimental Properties

• Density: 1.454±0.06 g/cm3(Predicted)
• Boiling Point: 455.3±30.0 °C(Predicted)
• pka: 14.36±0.46(Predicted)